Cas no 1808407-82-0 (5-bromo-N-[2-(4-carbamoylpiperidin-1-yl)phenyl]-2-chloropyridine-3-carboxamide)
![5-bromo-N-[2-(4-carbamoylpiperidin-1-yl)phenyl]-2-chloropyridine-3-carboxamide structure](https://www.kuujia.com/scimg/cas/1808407-82-0x500.png)
5-bromo-N-[2-(4-carbamoylpiperidin-1-yl)phenyl]-2-chloropyridine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- AKOS032976642
- 1808407-82-0
- Z1006533006
- 5-bromo-N-[2-(4-carbamoylpiperidin-1-yl)phenyl]-2-chloropyridine-3-carboxamide
- EN300-26606469
-
- Inchi: 1S/C18H18BrClN4O2/c19-12-9-13(16(20)22-10-12)18(26)23-14-3-1-2-4-15(14)24-7-5-11(6-8-24)17(21)25/h1-4,9-11H,5-8H2,(H2,21,25)(H,23,26)
- InChI Key: SUESSNOHVLYBQG-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C(=C1)C(NC1=CC=CC=C1N1CCC(C(N)=O)CC1)=O)Cl
Computed Properties
- Exact Mass: 436.03017g/mol
- Monoisotopic Mass: 436.03017g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 515
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 88.3Ų
5-bromo-N-[2-(4-carbamoylpiperidin-1-yl)phenyl]-2-chloropyridine-3-carboxamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-26606469-0.05g |
5-bromo-N-[2-(4-carbamoylpiperidin-1-yl)phenyl]-2-chloropyridine-3-carboxamide |
1808407-82-0 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
5-bromo-N-[2-(4-carbamoylpiperidin-1-yl)phenyl]-2-chloropyridine-3-carboxamide Related Literature
-
Yang Sun,Li Xu,Zhilei Yin,Xinyu Song J. Mater. Chem. A, 2013,1, 12361-12370
-
Zhanfeng Ju,Daqiang Yuan CrystEngComm, 2013,15, 9513-9520
-
Abdullah M. A. Asiri,Harry G. Heller,Michael B. Hursthouse,Alexander Karalulov Chem. Commun., 2000, 799-800
-
Yang Liu,Keli Zhong,Zhaohua Li,Yanqiu Wang,Tie Chen,Myongsoo Lee,Long Yi Jin Polym. Chem., 2015,6, 7395-7401
-
Qasim Mahmood,Woo Sik Kim,Ho Seok Park Nanoscale, 2012,4, 7855-7860
Additional information on 5-bromo-N-[2-(4-carbamoylpiperidin-1-yl)phenyl]-2-chloropyridine-3-carboxamide
Comprehensive Overview of 5-bromo-N-[2-(4-carbamoylpiperidin-1-yl)phenyl]-2-chloropyridine-3-carboxamide (CAS No. 1808407-82-0)
The compound 5-bromo-N-[2-(4-carbamoylpiperidin-1-yl)phenyl]-2-chloropyridine-3-carboxamide (CAS No. 1808407-82-0) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyridine core substituted with bromo and chloro groups, along with a carbamoylpiperidine moiety, makes it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in targeting specific enzymes or receptors, given its ability to modulate biological pathways.
In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. The 5-bromo-N-[2-(4-carbamoylpiperidin-1-yl)phenyl]-2-chloropyridine-3-carboxamide aligns with this trend, as its structural features suggest potential interactions with protein kinases, a hot topic in oncology and inflammation research. Studies have highlighted its relevance in the context of cancer therapeutics and autoimmune diseases, where selective inhibition of key pathways is critical.
The synthesis of 5-bromo-N-[2-(4-carbamoylpiperidin-1-yl)phenyl]-2-chloropyridine-3-carboxamide involves multi-step organic reactions, often starting from commercially available pyridine derivatives. Key steps include halogenation (bromination and chlorination) and amide coupling, which require precise control of reaction conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring its suitability for further biological evaluation.
From a pharmacological perspective, the carboxamide and piperidine groups in 5-bromo-N-[2-(4-carbamoylpiperidin-1-yl)phenyl]-2-chloropyridine-3-carboxamide contribute to its bioavailability and binding affinity. These functional groups are commonly found in FDA-approved drugs, underscoring their importance in drug design. Researchers are exploring its ADME properties (absorption, distribution, metabolism, and excretion) to assess its potential as a lead compound. Preliminary data suggest favorable lipophilicity and metabolic stability, which are critical for oral administration.
The growing interest in personalized medicine and targeted therapies has further elevated the relevance of compounds like 5-bromo-N-[2-(4-carbamoylpiperidin-1-yl)phenyl]-2-chloropyridine-3-carboxamide. Its mechanism of action, though not fully elucidated, is hypothesized to involve interference with signal transduction pathways, making it a subject of ongoing in vitro and in vivo studies. Collaborative efforts between academia and industry aim to unlock its full therapeutic potential, particularly in addressing unmet medical needs.
In conclusion, 5-bromo-N-[2-(4-carbamoylpiperidin-1-yl)phenyl]-2-chloropyridine-3-carboxamide (CAS No. 1808407-82-0) represents a compelling area of research in modern medicinal chemistry. Its structural complexity and biological relevance position it as a valuable tool for understanding disease mechanisms and developing next-generation therapeutics. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing drug discovery and biomedical innovation.
1808407-82-0 (5-bromo-N-[2-(4-carbamoylpiperidin-1-yl)phenyl]-2-chloropyridine-3-carboxamide) Related Products
- 2228202-76-2((1-benzylpyrrolidin-2-yl)methanethiol)
- 1823914-28-8(4-(Isoxazol-3-yl)benzamide)
- 1368534-68-2(3-(6-chloro-1-methyl-1H-indol-3-yl)propan-1-amine)
- 2639425-58-2(3-Methyl-5-(trifluoromethyl)thiophen-2-amine)
- 282727-27-9([1,1'-Biphenyl]-4-carboxylicacid, 2',3'-dimethyl-)
- 1334372-97-2(N-(2-methoxy-5-methylphenyl)-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide)
- 1902939-04-1(2-methoxy-N-(octahydro-1,4-benzodioxin-6-yl)benzene-1-sulfonamide)
- 110502-51-7(4,4-dimethylhexane-1-thiol)
- 4747-27-7(methyl(2-{2-(methylamino)ethyldisulfanyl}ethyl)amine)
- 2680715-52-8(benzyl N-(5-iodo-4-methylpyridin-2-yl)carbamate)




